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Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Glycolaldehyde-1-13C, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety and Hazard Information
Glycolaldehyde-1-13C, while labeled with a stable isotope, should be handled with the same

precautions as unlabeled glycolaldehyde. The primary hazards are associated with the

chemical properties of glycolaldehyde. It is crucial to recognize that the ¹³C isotope does not

impart radioactivity.

Key hazards associated with glycolaldehyde include:

Flammability: Glycolaldehyde is a combustible liquid.[1]

Health Hazards: It may cause skin and eye irritation.[1] Inhalation can lead to respiratory

irritation, and higher exposures may result in pulmonary edema, a medical emergency.[1]

Some sources suggest it may cause an allergic skin reaction.

Potential Carcinogen: Glycolaldehyde is considered a potential carcinogen in humans.[1]

Reactivity: It can react violently with strong oxidizing agents, bases, and acids.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b583812?utm_src=pdf-interest
https://www.benchchem.com/product/b583812?utm_src=pdf-body
https://www.benchchem.com/product/b583812?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0961.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0961.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0961.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0961.pdf
https://www.carlroth.com/medias/SDB-3801-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIwMTJ8YXBwbGljYXRpb24vcGRmfGFEQXpMMmc0TUM4NU1UYzFNalU1TlRFeU9EWXlMMU5FUWw4ek9EQXhYMDFVWDBWT0xuQmtaZ3w3MGZiMDQ1NTk5MGE3YTM0YzlhYWUyOTIzNTgyY2I2MDM2MjRiZTQ1ZDk4YTY1NGMxMDkzNTc4Y2M3OTgxMTg3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) should be worn at all times when handling

Glycolaldehyde-1-13C. This includes safety goggles, gloves, and a lab coat. All handling of

the compound and its waste should be performed in a well-ventilated area or a chemical fume

hood.

Quantitative Data Summary
Property Value Source

Molecular Formula ¹³CCH₄O₂ Sigma-Aldrich

Molecular Weight 61.04 g/mol Sigma-Aldrich

Form Liquid (often in solution) Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Incompatibility Strong oxidizers, bases, acids [2]

Step-by-Step Disposal Protocol
The disposal of Glycolaldehyde-1-13C must be handled through a licensed hazardous waste

disposal company due to its chemical hazards. Do not dispose of this chemical down the drain

or in regular trash.

1. Waste Collection and Storage:

Designate a specific, sealed, and clearly labeled waste container for Glycolaldehyde-1-13C
waste. The container must be made of a material compatible with the chemical.
The label should clearly state "Hazardous Waste: Glycolaldehyde-1-13C" and include the
appropriate hazard symbols (e.g., flammable, health hazard).
Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizers, acids, and bases.[2]

2. Segregation of Waste:

It is critical to not mix Glycolaldehyde-1-13C waste with other waste streams, especially
those containing strong oxidizers, acids, or bases, to prevent violent reactions.[2]

3. Arrange for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.
If your institution does not have an EHS office, you must contact a licensed professional
waste disposal service directly.
Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
Glycolaldehyde-1-13C.

4. Spill and Emergency Procedures:

In case of a spill, evacuate the area and ensure it is well-ventilated.
Use an absorbent, non-combustible material (such as sand or earth) to contain and clean up
the spill.
Place the absorbent material into a sealed container for hazardous waste disposal.
For large spills, contact your EHS office or emergency services immediately.

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of Glycolaldehyde-1-
13C.
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Start: Glycolaldehyde-1-13C Waste Generated
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Caption: Disposal workflow for Glycolaldehyde-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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